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Compound of Interest

Compound Name: JMV 449 acetate

Cat. No.: B10825024 Get Quote

Technical Support Center: JMV 449 Acetate
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and stability of JMV 449 acetate.

Frequently Asked Questions (FAQs)
Q1: What is JMV 449 acetate and what is its primary mechanism of action?

JMV 449 acetate is a potent and metabolically stable agonist for the neurotensin receptor 1

(NTSR1).[1][2] NTSR1 is a G protein-coupled receptor (GPCR) that, upon activation, initiates a

signaling cascade involving the activation of phospholipase C.[3][4] This leads to various

physiological effects, including hypothermia, analgesia, and potential neuroprotection.[5][6]

Q2: What is the recommended solvent for dissolving JMV 449 acetate?

The recommended solvent for JMV 449 acetate is sterile, distilled water.[7] It has been

reported to be soluble in water up to 0.80 mg/mL.[2] For harder-to-dissolve peptides, some

general guidelines suggest that if water fails, trying a 10%-30% acetic acid solution for basic

peptides may be effective.[7]

Q3: How should I prepare a stock solution of JMV 449 acetate?

It is recommended to first test the solubility of a small amount of the peptide before dissolving

the entire sample.[7][8] To prepare a stock solution, add the appropriate volume of sterile water

directly to the vial containing the lyophilized powder. The vial should then be vortexed
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vigorously to ensure complete dissolution.[8] Gentle warming (in a 45-60°C water bath) or

sonication can also aid in solubilization if the peptide is difficult to dissolve.[8]

Q4: What are the recommended storage conditions for JMV 449 acetate?

Lyophilized Powder: Store at -20°C for up to 24 months.[1] The vial should be kept tightly

sealed.[1]

Stock Solutions: Prepare and use solutions on the same day if possible.[1] If advance

preparation is necessary, store aliquots in tightly sealed vials at -20°C for up to one month, or

at -80°C for up to six months.[1] Avoid repeated freeze-thaw cycles.[7]
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Issue Possible Cause Recommended Solution

Precipitation observed upon

adding aqueous buffer to a

stock solution.

The peptide may be less

soluble in the buffer compared

to water due to pH or salt

concentration.

Consider preparing the stock

solution at a higher

concentration in an appropriate

solvent (e.g., water) and then

diluting it into the final buffer.

Ensure the final concentration

is within the solubility limit in

the buffer.

Difficulty dissolving the

lyophilized powder in water.

The peptide may have formed

aggregates.

Try gentle warming (45-60°C)

or brief sonication (3 cycles of

10 seconds, with cooling on

ice in between) to aid

dissolution.[8]

Inconsistent experimental

results with the same stock

solution over time.

The peptide in the solution

may be degrading.

It is best to use freshly

prepared solutions.[1] If using

a stored stock solution, ensure

it has been stored properly at

-20°C or -80°C in aliquots to

minimize freeze-thaw cycles.

[1] Allow the solution to

equilibrate to room

temperature for at least one

hour before use.[1]

Cloudy or unclear solution

after attempting to dissolve the

peptide.

Incomplete dissolution of the

peptide.

A properly solubilized peptide

should result in a clear,

particle-free solution.[8] If the

solution remains cloudy,

consider the troubleshooting

steps for difficulty in dissolving,

such as sonication or gentle

warming. If these fail, the

peptide may not be soluble at

the desired concentration in

that specific solvent.
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Quantitative Data Summary
Table 1: Solubility of JMV 449 Acetate

Solvent Reported Solubility Reference

Water 0.80 mg/mL [2]

Table 2: Stability of JMV 449 Acetate Stock Solutions

Storage Temperature Duration Reference

4°C (in DMSO) 2 weeks [1]

-20°C Up to 1 month [1]

-80°C (in DMSO) 6 months [1]

Experimental Protocols
Protocol 1: Preparation of a 1 mM JMV 449 Acetate Stock Solution in Water

Determine the required mass: Based on the molecular weight of JMV 449 acetate
(approximately 807.03 g/mol ), calculate the mass needed for your desired volume of 1 mM

stock solution. For example, for 1 mL of a 1 mM solution, you would need approximately

0.807 mg of JMV 449 acetate.

Equilibrate the vial: Allow the vial of lyophilized JMV 449 acetate to equilibrate to room

temperature for at least one hour before opening.[1]

Add solvent: Using a calibrated micropipette, add the calculated volume of sterile, distilled

water to the vial.

Dissolve the peptide: Vortex the vial vigorously until the powder is completely dissolved and

the solution is clear.

Aliquot and store: If not for immediate use, aliquot the stock solution into smaller, single-use

volumes in tightly sealed vials and store at -20°C or -80°C.
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Caption: Signaling pathway of JMV 449 acetate via the neurotensin receptor 1 (NTSR1).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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